Cas no 306316-35-8 (N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 306316-35-8
• MF: C₁₅H₁₀Cl₂N₂O₂
• MW: 321.158101558685
• CID: 6080730
• PubChem ID: 681304
• Update Time: 2025-10-24

N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide
• SR-01000512295-1
• SR-01000512295
• BRD-K41747935-001-01-0
• Oprea1_461878
• F0806-0840
• CBKinase1_012436
• 306316-35-8
• CBKinase1_000036
• CBDivE_000442
• AN-329/40025684
• AKOS000488595
• Oprea1_437842

• Inchi： 1S/C15H10Cl2N2O2/c16-11-5-6-14(12(17)7-11)21-9-15(20)19-13-4-2-1-3-10(13)8-18/h1-7H,9H2,(H,19,20)
• InChI Key： UBFGNIBWIXMJHI-UHFFFAOYSA-N
• SMILES： N(C(COC1=CC=C(C=C1Cl)Cl)=O)C1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 320.0119330g/mol
• Monoisotopic Mass: 320.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide

N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide (CAS 306316-35-8): A Comprehensive Overview

N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide (CAS 306316-35-8) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research literature, combines a cyanophenyl group with a dichlorophenoxy acetamide moiety, making it a subject of interest in various scientific and industrial fields.

The molecular structure of N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide features a distinctive combination of functional groups that contribute to its chemical behavior. The presence of both cyano and dichlorophenoxy groups in the same molecule creates interesting electronic and steric effects that researchers are actively exploring. These structural characteristics make this compound particularly valuable for studying molecular interactions and designing new materials with specific properties.

Recent studies have focused on the potential applications of CAS 306316-35-8 in material science and specialty chemistry. The compound's unique electronic properties, derived from its cyanophenyl component, make it a candidate for use in advanced material formulations. Researchers are particularly interested in how the 2,4-dichlorophenoxy group influences the compound's overall reactivity and stability under various conditions.

In the context of current scientific trends, N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide aligns with several hot topics in chemistry research. The growing interest in functionalized acetamides and their applications in specialty chemicals has put this compound in the spotlight. Many researchers are investigating how modifications to its structure might yield derivatives with enhanced properties for specific applications.

The synthesis of CAS 306316-35-8 typically involves carefully controlled reactions between appropriately substituted starting materials. The process requires precise conditions to ensure the proper formation of both the cyanophenyl and dichlorophenoxy components while maintaining the integrity of the acetamide linkage. This synthetic pathway has been optimized in recent years to improve yields and purity.

Analytical characterization of N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide reveals important information about its physical and chemical properties. Advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and study its behavior in different environments. These studies contribute to a growing database of knowledge about this interesting compound.

From a safety and handling perspective, CAS 306316-35-8 requires standard laboratory precautions appropriate for organic compounds of its class. While not classified as hazardous under normal circumstances, proper handling procedures should always be followed when working with this or any chemical substance. Researchers emphasize the importance of understanding the material safety data for this compound before use.

The commercial availability of N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide has increased in recent years as interest in its applications has grown. Several specialty chemical suppliers now offer this compound in various quantities and purities to meet research and development needs. The market for such specialized compounds continues to expand as new potential uses are discovered.

Looking to the future, research on CAS 306316-35-8 and related compounds is expected to focus on several key areas. Scientists are particularly interested in exploring its potential in advanced material systems and as a building block for more complex molecular architectures. The unique combination of its cyanophenyl and dichlorophenoxy groups offers numerous possibilities for structural modification and functionalization.

In conclusion, N-(2-cyanophenyl)-2-(2,4-dichlorophenoxy)acetamide (CAS 306316-35-8) represents an interesting and potentially valuable compound in modern chemistry. Its distinctive structure and properties make it a subject of ongoing research across multiple disciplines. As scientific understanding of this compound deepens, new applications and derivatives are likely to emerge, further cementing its importance in specialized chemical research and development.